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Compound of Interest

Compound Name: Chlorobenzene-d5

Cat. No.: B046527

An In-depth Technical Guide to the Safe Handling and Storage of Chlorobenzene-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and essential data for the handling and
storage of Chlorobenzene-d5 (CAS No. 3114-55-4). Adherence to these procedures is critical
to ensure a safe laboratory environment and maintain the integrity of the compound for
research and development purposes.

Chemical and Physical Properties

Chlorobenzene-d5, a deuterated analog of chlorobenzene, is a flammable liquid and vapor.[1]
[2] Its physical and chemical properties are summarized below.
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Property Value

Molecular Formula CeDsCI[3][4][5]

Molecular Weight 117.59 g/mol [3][5]

Appearance Colorless liquid[3][4]

Boiling Point 130-130.5 °C[3][6][7]

Density 1.157 g/mL at 25 °C[3][6][7]
Flash Point 24.0 °C (75.2 °F) - closed cup[3]
Refractive Index n20/D 1.522[3][6][7]

Isotopic Purity =99 atom % DJ[3]

Hazard Identification and Classification

Chlorobenzene-d5 is classified as a hazardous chemical.[1] It is a flammable liquid and is
harmful if inhaled.[1][8] It can also cause skin irritation.[2]

GHS Classification:

o Flammabile liquids (Category 3)[1][3][8]

e Acute toxicity, Inhalation (Category 4)[1][8]

o Skin corrosion/irritation (Category 2)[3]

e Hazardous to the aquatic environment - chronic hazard (Category 2)[3][8][9]
Signal Word: Warning[1][3]

Hazard Statements:

e H226: Flammable liquid and vapor.[3][8]

e H315: Causes skin irritation.[3]
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e H332: Harmful if inhaled.[3][8]

e H411: Toxic to aquatic life with long lasting effects.[3][8][9]

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
paramount to minimize exposure and associated risks.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[8]
» Use spark-proof tools and explosion-proof equipment.[1]

e Ensure grounding and bonding of containers and receiving equipment to prevent static
discharge.

Personal Protective Equipment

A summary of recommended PPE is provided in the table below.

Protection Type Recommendations

_ Wear safety glasses with side-shields or
Eye/Face Protection )
chemical goggles.[10]

) ) Wear chemical-resistant gloves (e.g., PVC).[10]
Skin Protection ] ) )
Wear protective clothing to prevent skin contact.

If ventilation is inadequate, use a NIOSH/MSHA

Respiratory Protection ]
approved respirator.

_ Wash hands thoroughly after handling.[2] Do not
General Hygiene ) i
eat, drink, or smoke in the laboratory.[2]

Storage Procedures
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Correct storage of Chlorobenzene-d5 is essential for maintaining its quality and for safety.

Storage Condition

Recommendation

Store at room temperature or as recommended

Temperature
at 15-25 °C.[5]
Keep container tightly closed in a dry and well-
] ventilated place.[1][2] Store in the original
Container ) )
container, which may be a glass ampule or
bottle.[7][10]
Atmosphere Store under an inert atmosphere.[1]

Incompatible Materials

Bases, strong oxidizing agents, alkali metals,

nitric acid, and dimethyl sulfoxide.[1][10]

Location

Store in a designated flammables area.[1] Keep
away from heat, sparks, open flames, and hot

surfaces.[1]

Emergency Procedures

In the event of an emergency, follow these procedures.

First Aid Measures

© 2025 BenchChem. All rights reserved.
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Exposure Route First Aid Procedure

Move the person to fresh air.[1] If not breathing,
Inhalation give artificial respiration.[1] Seek medical

attention.[1]

Take off contaminated clothing immediately.[2]
i Wash off with soap and plenty of water.[8][9] If
Skin Contact S ]
skin irritation occurs, get medical

advice/attention.

Rinse cautiously with water for several minutes.
Eye Contact [2] Remove contact lenses, if present and easy

to do. Continue rinsing. Seek medical attention.

) Do NOT induce vomiting.[8] Rinse mouth with
Ingestion -
water.[8][9] Call a physician.[8]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8] Water mist may be used to cool closed containers.[1]

o Specific Hazards: Flammable liquid and vapor.[1] Vapors may form explosive mixtures with
air and can travel to a source of ignition and flash back.[1][2] Containers may explode when
heated.[1]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen chloride gas.[1]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[1][2]

Accidental Release Measures

o Personal Precautions: Remove all sources of ignition.[8][11] Avoid breathing vapors, mist, or
gas.[8] Ensure adequate ventilation.[8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[8] Do not let
the product enter drains.[8]
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e Methods for Cleaning Up: Absorb with a liquid-binding material (e.g., sand, diatomite, acid
binders, universal binders).[8][12] Place in a suitable container for disposal.[2]

Experimental Workflow: Safe Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of
Chlorobenzene-d5.
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Start: Receive Chlorobenzene-d5

Initial Storage

Store in designated flammables area
(15-25 °C, inert atmosphere, tightly sealed)

i

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Return to Storage

Handle in a well-ventilated fume hood
Use spark-proof tools

Perform Experiment

Post-Experiment

Dispose of waste in a designated
hazardous waste container

Clean work area and decontaminate
Remove PPE

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Chlorobenzene-d5.
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This guide is intended to provide a comprehensive overview of the safe handling and storage
of Chlorobenzene-d5. Always refer to the specific Safety Data Sheet (SDS) provided by the
supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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